2-({4-[4-(difluoromethoxy)phenyl]-2-pyrimidinyl}thio)-N-(pentafluorophenyl)acetamide
Overview
Description
2-({4-[4-(difluoromethoxy)phenyl]-2-pyrimidinyl}thio)-N-(pentafluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H10F7N3O2S and its molecular weight is 477.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 477.03819488 g/mol and the complexity rating of the compound is 602. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Fluorinated Compounds in Medicinal Chemistry
Fluorinated compounds, such as those containing difluoromethoxy and pentafluorophenyl groups, are crucial in medicinal chemistry due to their ability to improve the metabolic stability, lipophilicity, and bioavailability of pharmaceuticals. For instance, fluorine's introduction to certain positions in a molecule can enhance its ability to cross biological barriers, such as the blood-brain barrier, making it valuable in designing central nervous system (CNS) drugs.
Pyrimidine Derivatives as Therapeutic Agents
Pyrimidine, a heterocyclic aromatic organic compound, forms the backbone of several important biomolecules, including thiamine, uracil, cytosine, and thymine. Derivatives of pyrimidine have been extensively explored for their therapeutic potentials, such as antiviral, antimicrobial, anti-inflammatory, and anticancer activities. The structural modification of the pyrimidine ring, as seen in the mentioned compound, is a common strategy to discover new drugs with enhanced efficacy and reduced toxicity.
Fluorine-18 Labeled Compounds in PET Imaging
Fluorine-18 is a radioactive isotope widely used in positron emission tomography (PET) imaging. Compounds labeled with fluorine-18, such as [18F]DPA-714, have applications in imaging the translocator protein (18 kDa) with PET, providing insights into neuroinflammation and neurological disorders (Dollé et al., 2008). This application highlights the importance of fluorinated compounds in diagnostic imaging and their potential in researching various diseases.
Antioxidant Activity of Pyrimidine Derivatives
Compounds containing pyrimidine rings have been synthesized and evaluated for their antioxidant activity. For example, the synthesis and characterization of 2-(4-Phenyl-6-p-Tolylpyrimidin-2-ylthio)-N-(4-substituted Phenyl)acetamides have shown good antioxidant properties (Dhakhda et al., 2021). This suggests that modifying the pyrimidine ring with different substituents can lead to compounds with potential therapeutic applications.
Properties
IUPAC Name |
2-[4-[4-(difluoromethoxy)phenyl]pyrimidin-2-yl]sulfanyl-N-(2,3,4,5,6-pentafluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H10F7N3O2S/c20-12-13(21)15(23)17(16(24)14(12)22)29-11(30)7-32-19-27-6-5-10(28-19)8-1-3-9(4-2-8)31-18(25)26/h1-6,18H,7H2,(H,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYYQSCDTRHKHHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NC=C2)SCC(=O)NC3=C(C(=C(C(=C3F)F)F)F)F)OC(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H10F7N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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